Cas no 22294-63-9 (2-Pyridinamine,6-(methylsulfonyl)-)

• Product Name: 2-Pyridinamine,6-(methylsulfonyl)-
• CAS No: 22294-63-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 239135
• PubChem ID: 84654410
• Update Time: 2025-04-24

2-Pyridinamine,6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,6-(methylsulfonyl)-
• Pyridine,2-amino-6-(methylsulfonyl)- (8CI)
• 6-methanesulfonylpyridin-2-amine
• SY006356
• F83863
• 2-Amino-6-(methylsulfonyl)pyridine
• 6-(Methylsulfonyl)pyridin-2-amine
• 6-methylsulfonylpyridin-2-amine
• CS-0373597
• EN300-6773695
• Z1262635036
• 22294-63-9

• Inchi： 1S/C6H8N2O2S/c1-11(9,10)6-4-2-3-5(7)8-6/h2-4H,1H3,(H2,7,8)
• InChI Key： DVYDWBZWBNWTLC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(N)N=1)(=O)=O

Computed Properties

• Exact Mass: 172.03074
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 73.05

Additional information on 2-Pyridinamine,6-(methylsulfonyl)-

Comprehensive Overview of 2-Pyridinamine,6-(methylsulfonyl)- (CAS No. 22294-63-9): Properties, Applications, and Market Trends

2-Pyridinamine,6-(methylsulfonyl)- (CAS No. 22294-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and methylsulfonyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula is C₆H₈N₂O₂S, and it exhibits a molecular weight of 172.21 g/mol. Researchers and industry professionals often search for 2-Pyridinamine derivatives or sulfonyl-containing pyridines due to their relevance in drug discovery and material science.

The physicochemical properties of 2-Pyridinamine,6-(methylsulfonyl)- make it particularly valuable in synthetic chemistry. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its melting point ranges between 120-125°C, and it demonstrates stability under standard laboratory conditions. These traits contribute to its utility as a building block for more complex structures, especially in the development of heterocyclic compounds—a hot topic in modern medicinal chemistry.

In the pharmaceutical industry, CAS 22294-63-9 has emerged as a key intermediate for designing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in the synthesis of compounds targeting JAK-STAT signaling pathways, a trending research area in autoimmune disease treatment. Additionally, its sulfonamide moiety enhances binding affinity to biological targets, making it a subject of interest for researchers investigating structure-activity relationships (SAR).

The agrochemical sector also benefits from applications of 6-(methylsulfonyl)-2-pyridinamine. Its structural features are leveraged in developing crop protection agents, particularly those with fungicidal or herbicidal activity. With growing global emphasis on sustainable agriculture, this compound aligns with the demand for eco-friendly chemical solutions—a frequently searched topic among agronomists and environmental scientists.

From a market perspective, the demand for 2-Pyridinamine,6-(methylsulfonyl)- reflects broader trends in fine chemical manufacturing. Suppliers often list it under alternative names like 6-Methanesulfonylpyridin-2-amine, catering to diverse regional nomenclature preferences. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed for quality control, addressing another common query among procurement specialists regarding compound purity verification.

Innovations in green chemistry have influenced synthesis protocols for CAS 22294-63-9. Recent patents describe solvent-free reactions or catalytic methods to improve yield while reducing waste—topics frequently explored in academic literature and industry webinars. These advancements respond to the increasing search volume for environmentally benign synthetic routes across chemical databases.

Safety profiles and handling guidelines for 2-Pyridinamine,6-(methylsulfonyl)- remain crucial for laboratory personnel. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions away from strong oxidizers is recommended—a practical detail often sought in chemical safety datasheets and technical FAQs.

In conclusion, 2-Pyridinamine,6-(methylsulfonyl)- (CAS No. 22294-63-9) represents a multifaceted compound bridging pharmaceutical innovation and agrochemical development. Its structural versatility continues to inspire research into targeted therapies and sustainable crop solutions, positioning it as a compound of enduring scientific and commercial relevance. Ongoing studies exploring its derivative chemistry and industrial-scale production methods will likely sustain its prominence in chemical catalogs and research publications worldwide.